4-(4-(ethylthio)benzoyl)-3,4-dihydroquinoxalin-2(1H)-one

• IUPAC Name: 4-(4-ethylsulfanylbenzoyl)-1,3-dihydroquinoxalin-2-one
• InChI: InChI=1S/C17H16N2O2S/c1-2-22-13-9-7-12(8-10-13)17(21)19-11-16(20)18-14-5-3-4-6-15(14)19/h3-10H,2,11H2,1H3,(H,18,20)
• InChI Key: NZTSMEIVYDUTAY-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=CC=C(C=C1)C(=O)N2CC(=O)NC3=CC=CC=C32
• Molecular Formula: C17H16N2O2S
• Molecular Weight: 312.4 g/mol
• CAS No.: 952812-69-0

Description

The compound “4-(4-(ethylthio)benzoyl)-3,4-dihydroquinoxalin-2(1H)-one” is a complex organic molecule. Unfortunately, there is limited information available about this specific compound.

Scientific Research Applications

Photophysical Properties and Nanoaggregate Formation

A study on similar naphthalimide-based compounds, closely related to 4-(4-(ethylthio)benzoyl)-3,4-dihydroquinoxalin-2(1H)-one, demonstrated their ability to form nanoaggregates in aqueous-DMF solution, exhibiting aggregation enhanced emission. This research, while not directly on this compound, suggests potential applications in the field of nanotechnology and photophysics due to similar structural properties (Srivastava et al., 2016).

Ecological Role and Bioactivity

Research on the broader class of benzoxazinones, to which this compound is related, has revealed significant phytotoxic, antifungal, antimicrobial, and antifeedant effects. These findings indicate potential applications in agriculture and environmental science (Macias et al., 2009).

Applications in Polymer Science

In polymer science, compounds with thiol groups, similar to the ethylthio group in this compound, have been used to create polymers with high heat and light stability. This suggests potential applications in developing new polymer materials with enhanced stability properties (Fernando & Scott, 1980).

Antitubercular Activity

A study on quinoxaline 1,4-di-N-oxide derivatives, which shares a structural motif with this compound, exhibited promising antitubercular activity. This indicates potential for medicinal chemistry applications in developing new antitubercular agents (Jaso et al., 2003).

Synthesis of Highly Substituted Imidazoles

Aroylquinoxalin-2(1H)-ones, closely related to the compound , have been used in the efficient synthesis of highly substituted imidazoles. This demonstrates the compound's potential as a precursor in organic synthesis, particularly in the synthesis of complex heterocyclic structures (Mamedov et al., 2011).